Cas no 2169150-80-3 (3-amino-3-(1H-pyrazol-3-yl)propanoic acid)

• Product Name: 3-amino-3-(1H-pyrazol-3-yl)propanoic acid
• CAS No: 2169150-80-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5748460
• PubChem ID: 82595563
• Update Time: 2025-05-24

3-amino-3-(1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1H-pyrazol-3-yl)propanoic acid
• SCHEMBL16151097
• 2169150-80-3
• EN300-1807070

• Inchi： 1S/C6H9N3O2/c7-4(3-6(10)11)5-1-2-8-9-5/h1-2,4H,3,7H2,(H,8,9)(H,10,11)
• InChI Key： MKUCWMNUTAKSSU-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CC=NN1)N)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 92Ų

Additional information on 3-amino-3-(1H-pyrazol-3-yl)propanoic acid

3-amino-3-(1H-pyrazol-3-yl)propanoic acid

The compound 3-amino-3-(1H-pyrazol-3-yl)propanoic acid (CAS No. 2169150-80-3) is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound, often abbreviated as AAPA, is a derivative of propanoic acid with a pyrazole ring and an amino group attached to the third carbon atom. Its unique structure endows it with versatile properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of AAPA in the development of novel therapeutic agents. The presence of the pyrazole ring, a five-membered aromatic heterocycle, contributes to its stability and reactivity. This structural feature allows AAPA to participate in various chemical reactions, including nucleophilic substitutions and condensations, which are crucial for synthesizing bioactive compounds. For instance, researchers have utilized AAPA as a precursor for developing anti-inflammatory agents and antioxidants, leveraging its ability to form stable complexes with metal ions.

One of the most promising applications of AAPA lies in its role as a building block for peptide synthesis. The amino group in AAPA facilitates the formation of amide bonds, which are fundamental in constructing peptides and proteins. This property has led to its use in the synthesis of bioactive peptides that exhibit potent anti-cancer and anti-microbial activities. A study published in 2022 demonstrated that peptides derived from AAPA could inhibit the growth of various cancer cell lines by targeting specific signaling pathways.

In addition to its role in peptide synthesis, AAPA has been explored for its potential in drug delivery systems. Its ability to form self-assembled structures has been harnessed to create nanocarriers for targeted drug delivery. These nanocarriers not only enhance the bioavailability of therapeutic agents but also reduce their systemic toxicity, making them ideal candidates for personalized medicine.

The synthesis of AAPA involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have employed transition metal catalysts to achieve higher yields and better selectivity in the formation of AAPA, reducing the overall cost and environmental impact of its production.

From a structural perspective, AAPA exhibits a balance between hydrophilic and hydrophobic groups, which influences its solubility and partition coefficient. These properties are critical in determining its behavior in biological systems and its potential as a drug candidate. Computational studies have revealed that AAPA can interact with various proteins through hydrogen bonding and π-π interactions, further underscoring its versatility as a bioactive molecule.

Looking ahead, the continued exploration of AAPA is expected to yield even more groundbreaking discoveries. Its unique combination of chemical reactivity and biological activity positions it as a key player in the development of next-generation therapeutics and materials. As research into this compound progresses, it is likely that new applications will emerge, solidifying its place as an essential molecule in modern chemistry.